Cas no 10580-25-3 (Hexanoic acid,3,7-dimethyl-6-octen-1-yl ester)

• Product Name: Hexanoic acid,3,7-dimethyl-6-octen-1-yl ester
• CAS No: 10580-25-3
• MF: C₁₆O₂
• MW: 224.170003890991
• CID: 187813
• Update Time: 2025-04-19

Hexanoic acid,3,7-dimethyl-6-octen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3,7-dimethyl-6-octen-1-yl ester
• 3,7-dimethyloct-6-enyl hexanoate
• CITRONELLYL CAPROATE
• 3,7-dimethyloct-6-en-1-yl hexanoate
• EINECS 234-175-1
• Hexanoic acid,3,7-dimethyl-6-octenyl ester
• Citronellyl hexanoate

• Inchi： 1S/C16O2/c1-5-6-7-11-16(17)18-13-12-15(4)10-8-9-14(2)3
• InChI Key： NQVJJDPHLJZPBY-UHFFFAOYSA-N
• SMILES： [C][C][C][C][C]C(O[C][C][C]([C][C]/[C]=C(\[C])/[C])[C])=O |^1:0,9,12,14,15,16,^4:1,2,3,4,7,8,10,11|

Computed Properties

• Exact Mass: 254.22500

Experimental Properties

• PSA: 26.30000
• LogP: 4.88250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters